Cas no 51658-29-8 (Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)-)
Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- Chemical and Physical Properties
Names and Identifiers
-
- Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)-
- 3β-Acetoxy-Δ5-cholenyl Chloride
-
- Inchi: 1S/C26H39ClO3/c1-16(5-10-24(27)29)21-8-9-22-20-7-6-18-15-19(30-17(2)28)11-13-25(18,3)23(20)12-14-26(21,22)4/h6,16,19-23H,5,7-15H2,1-4H3/t16-,19+,20+,21-,22+,23+,25+,26-/m1/s1
- InChI Key: QIBNDKKFQYRWDS-WBNKZLQISA-N
- SMILES: ClC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)OC(C)=O)=O
Computed Properties
- Exact Mass: 434.2587728g/mol
- Monoisotopic Mass: 434.2587728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 43.4Ų
Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A187423-2.5mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 2.5mg |
$ 98.00 | 2023-04-19 | ||
| TRC | A187423-5mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 5mg |
$ 167.00 | 2023-04-19 | ||
| TRC | A187423-10mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 10mg |
$ 305.00 | 2023-04-19 | ||
| TRC | A187423-25mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 25mg |
$ 735.00 | 2023-04-19 | ||
| TRC | A187423-50mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 50mg |
$ 1424.00 | 2023-04-19 | ||
| TRC | A187423-100mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 100mg |
$ 2578.00 | 2023-04-19 | ||
| TRC | A187423-250mg |
3β-Acetoxy-Δ5-cholenyl Chloride |
51658-29-8 | 250mg |
$ 7600.00 | 2023-09-09 |
Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)-
Recent Advances in the Application of Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- (CAS: 51658-29-8) in Chemical Biology and Pharmaceutical Research
Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- (CAS: 51658-29-8) is a chemically modified steroid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its acetyloxy group at the 3β position and an acyl chloride moiety at the 24-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug design, targeted delivery systems, and as a probe for studying sterol-protein interactions.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- in the synthesis of novel cholesterol-based prodrugs for targeted cancer therapy. The researchers utilized this compound to conjugate chemotherapeutic agents with cholesterol moieties, enhancing their cellular uptake via low-density lipoprotein (LDL) receptor-mediated endocytosis. The resulting prodrugs showed improved tumor selectivity and reduced systemic toxicity in preclinical models, highlighting the potential of 51658-29-8 in oncology drug development.
In the field of chemical biology, a groundbreaking 2024 Nature Chemical Biology paper reported the use of Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- as a chemical probe to map sterol-binding domains in membrane proteins. The reactive acyl chloride group allowed for site-specific labeling of proteins involved in cholesterol transport and signaling. This approach provided unprecedented insights into the molecular mechanisms of sterol-protein interactions, opening new avenues for the development of modulators targeting these pathways.
Recent advancements in synthetic methodology have also focused on optimizing the production of 51658-29-8. A 2024 Organic Process Research & Development publication described an improved, scalable synthesis route with enhanced yield and purity. The new protocol employs biocatalytic steps for the introduction of the 3β-acetyloxy group, followed by selective chlorination at the 24-position, offering a more sustainable and cost-effective production method for this valuable intermediate.
Emerging applications in vaccine development have been reported in a 2023 ACS Chemical Biology study, where Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- was used to conjugate cholesterol analogs to immunogenic peptides. The resulting constructs showed enhanced antigen presentation and improved immune responses in animal models, suggesting potential applications in next-generation vaccine formulations against infectious diseases and cancer.
In conclusion, recent research on Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)- (51658-29-8) demonstrates its growing importance as a multifunctional building block in pharmaceutical and chemical biology research. Its unique chemical properties enable diverse applications ranging from drug delivery to protein labeling and vaccine development. As synthetic methods continue to improve and novel applications emerge, this compound is poised to play an increasingly significant role in advancing biomedical research and therapeutic development.
51658-29-8 (Chol-5-en-24-oyl chloride, 3-(acetyloxy)-, (3β)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)